Cas no 1209294-82-5 (1-(diphenylmethyl)-3-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}urea)

• Product Name: 1-(diphenylmethyl)-3-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}urea
• CAS No: 1209294-82-5
• MF: C₂₃H₃₁N₃O₂
• MW: 381.511145830154
• CID: 5884820
• PubChem ID: 45558762
• Update Time: 2025-06-07

1-(diphenylmethyl)-3-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-benzhydryl-3-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]urea
• 1-(diphenylmethyl)-3-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}urea
• 1-benzhydryl-3-((1-(2-methoxyethyl)piperidin-4-yl)methyl)urea
• F5831-6467
• VU0522193-1
• AKOS024520462
• 1209294-82-5

• Inchi： 1S/C23H31N3O2/c1-28-17-16-26-14-12-19(13-15-26)18-24-23(27)25-22(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-11,19,22H,12-18H2,1H3,(H2,24,25,27)
• InChI Key： FIUMHXONWSLXQA-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=CC=C1)C1=CC=CC=C1)C(NCC1CCN(CCOC)CC1)=O

Computed Properties

• Exact Mass: 381.24162724g/mol
• Monoisotopic Mass: 381.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(diphenylmethyl)-3-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}urea

1-(Diphenylmethyl)-3-{[1-(2-Methoxyethyl)piperidin-4-yl]methyl}urea: A Comprehensive Overview

1-(Diphenylmethyl)-3-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}urea (CAS No. 1209294-82-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of 1-(diphenylmethyl)-3-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}urea is particularly noteworthy. It consists of a urea moiety linked to a diphenylmethyl group and a substituted piperidine ring. The presence of the methoxyethyl substituent on the piperidine ring adds to the compound's complexity and influences its pharmacological properties. The diphenylmethyl group, known for its aromatic nature, contributes to the compound's overall stability and solubility characteristics.

The synthesis of 1-(diphenylmethyl)-3-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}urea involves several steps and requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 1-(diphenylmethyl)isocyanate with 1-(2-methoxyethyl)piperidine-4-carbaldehyde, followed by reductive amination to form the final urea product. This method has been optimized in various studies to improve efficiency and reduce side reactions.

In terms of biological activity, 1-(diphenylmethyl)-3-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}urea has shown promising results in several areas of research. One of its primary applications is as a potential therapeutic agent for neurological disorders. Studies have demonstrated that this compound can modulate specific neurotransmitter systems, making it a candidate for treating conditions such as Parkinson's disease and Alzheimer's disease. The exact mechanisms through which it exerts these effects are still under investigation, but preliminary data suggest that it may act as a modulator of dopamine and acetylcholine receptors.

Recent research has also explored the potential of 1-(diphenylmethyl)-3-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}urea in cancer therapy. In vitro studies have shown that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings have sparked interest in further investigating its anticancer properties and potential use in combination with other therapeutic agents.

Beyond its therapeutic applications, 1-(diphenylmethyl)-3-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}urea has also been studied for its role in chemical biology research. Its unique structure makes it an excellent tool for probing specific protein-protein interactions and signaling pathways. Researchers have used this compound to gain insights into the molecular mechanisms underlying various biological processes, contributing to a deeper understanding of cellular function.

The safety profile of 1-(diphenylmethyl)-3-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}urea is another important aspect of its evaluation. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(diphenylmethyl)-3-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}urea (CAS No. 1209294-82-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an intriguing candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.